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Compound of Interest

Compound Name: WAY-200070

Cat. No.: B1683082 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract
WAY-200070 is a potent and highly selective synthetic, nonsteroidal agonist for the Estrogen

Receptor β (ERβ).[1] This document provides a comprehensive technical overview of WAY-
200070, detailing its primary functions, mechanism of action, and key experimental findings. It

is intended to serve as a resource for researchers and professionals in drug development

interested in the therapeutic potential of selective ERβ modulation. The primary functions of

WAY-200070 that have been investigated are its anxiolytic/antidepressant and antidiabetic

properties.[1][2] Due to its high selectivity for ERβ over ERα, WAY-200070 is largely inactive in

classical estrogenic assays, such as those measuring uterotrophic effects or osteopenia,

suggesting a favorable safety profile.[1]
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Property Value Reference

IUPAC Name

4-(7-Bromo-5-hydroxy-3H-1,3-

benzoxazol-2-

ylidene)cyclohexa-2,5-dien-1-

one

[1]

CAS Number 440122-66-7 [1]

Molecular Formula C13H8BrNO3 [1]

Molar Mass 306.115 g/mol [1]

Primary Function: Selective Estrogen Receptor β
(ERβ) Agonism
WAY-200070 exhibits a high affinity and selectivity for ERβ. This selectivity is a key

characteristic, as it allows for the targeted modulation of ERβ-mediated signaling pathways

while minimizing the effects associated with Estrogen Receptor α (ERα) activation.

Receptor Binding Affinity and Selectivity
Receptor EC50 / IC50 Selectivity (fold) Reference

ERβ 2 nM (EC50) 68-fold vs. ERα [1]

ERα 155 nM (EC50) - [1]

Anxiolytic and Antidepressant Effects
In preclinical studies, WAY-200070 has demonstrated significant anxiolytic and antidepressant-

like effects. These effects are attributed to its ability to modulate serotonergic and dopaminergic

neurotransmission in the central nervous system.[1]

Effects on Neurotransmitter Systems
Administration of WAY-200070 (30 mg/kg, s.c.) in wild-type mice resulted in:

A delayed, approximate 100% increase in serotonin (5-HT) in the striatum.[1][3]
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A delayed, approximate 50% increase in dopamine in the striatum, which was sustained for

90 to 240 minutes.[1][3]

These effects were absent in ERβ knockout (KO) mice, confirming that the mechanism of

action is mediated through ERβ.[1][3]

Key Behavioral Studies
Experimental
Model

Dosage and
Administration

Key Findings Reference

Tail Suspension Test 30 mg/kg, s.c. in mice

Reduced immobility

time, indicating an

antidepressant-like

effect.

[1][4]

Four-Plate Test 30 mg/kg in mice

Increased the number

of punished crossings,

suggesting an

anxiolytic-like effect.

[1]

Stress-Induced

Hyperthermia
30 mg/kg in mice

Attenuated the

hyperthermic

response to stress,

indicative of anxiolytic

properties.

[1]

Antidiabetic Potential
WAY-200070 has also been investigated for its potential in treating type 2 diabetes. Studies

have shown that it can improve glucose homeostasis and enhance pancreatic β-cell function

and mass.[2][5][6]

Effects on Glucose Metabolism and Insulin Secretion
In vitro: In isolated mouse and human pancreatic islets, WAY-200070 enhanced glucose-

stimulated insulin secretion (GSIS).[2] A maximal effect in human islets was observed at a

dose of 100 nmol/L.[2]
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In vivo: A single administration of WAY-200070 in mice led to increased plasma insulin levels

and an improved response to a glucose load.[2] Two weeks of treatment increased glucose-

induced insulin release, enhanced pancreatic β-cell mass, and improved overall glucose and

insulin sensitivity.[2][5]

Dose-Response in Glucose Tolerance
In an intraperitoneal glucose tolerance test (IGTT) in C57BL/6 male mice, various doses of

WAY-200070 were administered alongside a glucose challenge (2 g/kg).

WAY-200070 Dose (mg/kg,
i.p.)

Effect on Glucose
Sensitivity

Reference

3 No significant improvement [2][7]

10 Significant improvement [2][7]

30
Improvement (not statistically

significant)
[2][7]

Signaling Pathways
The therapeutic effects of WAY-200070 are mediated through the activation of ERβ and

subsequent downstream signaling cascades.

Neuronal Signaling Pathway
Activation of ERβ in neurons by WAY-200070 initiates a signaling cascade that is thought to

underlie its anxiolytic and antidepressant effects. This involves the modulation of key

neurotransmitter systems.
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Caption: Neuronal signaling pathway of WAY-200070.

Pancreatic β-Cell Signaling Pathway
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In pancreatic β-cells, WAY-200070-mediated ERβ activation enhances insulin secretion and

promotes β-cell health, contributing to its antidiabetic effects.
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Caption: Pancreatic β-cell signaling of WAY-200070.
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Experimental Protocols
In Vivo Behavioral Assays

Objective: To assess antidepressant-like activity.

Apparatus: A chamber where mice can be suspended by their tails, preventing them from

escaping or holding onto surfaces.

Procedure:

Mice are individually suspended by their tails using adhesive tape.

The duration of immobility is recorded over a 6-minute period.

A decrease in immobility time is indicative of an antidepressant-like effect.

WAY-200070 Administration: 30 mg/kg administered subcutaneously (s.c.).[1][4]

Objective: To evaluate anxiolytic-like effects.

Apparatus: A square chamber with a floor composed of four metal plates.

Procedure:

Mice are placed in the chamber and allowed a brief habituation period.

When a mouse crosses from one plate to another, a mild, brief electric footshock is

delivered.

The number of punished crossings is recorded over a 60-second period.

An increase in the number of punished crossings suggests an anxiolytic effect.[8]

WAY-200070 Administration: 30 mg/kg.[1]

Objective: To measure anxiolytic-like activity.

Procedure:
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The basal rectal temperature of a mouse is measured (T1).

The mouse is subjected to the stress of the initial temperature measurement.

After a 10-minute interval, the rectal temperature is measured again (T2).

The difference (T2 - T1) represents the stress-induced hyperthermia.

A reduction in this temperature difference indicates an anxiolytic-like effect.

WAY-200070 Administration: 30 mg/kg.[1]

In Vivo Microdialysis for Neurotransmitter Measurement
Objective: To measure extracellular levels of dopamine and serotonin in the striatum.

Procedure:

A microdialysis probe is stereotaxically implanted into the striatum of an anesthetized

mouse.

The probe is perfused with artificial cerebrospinal fluid (aCSF).

Dialysate samples are collected at regular intervals.

Neurotransmitter levels in the dialysate are quantified using high-performance liquid

chromatography with electrochemical detection (HPLC-ECD).

WAY-200070 Administration: 30 mg/kg, s.c.[1]

In Vivo Glucose Homeostasis Assessment
Objective: To assess glucose clearance and insulin sensitivity.

Procedure:

Mice are fasted overnight.

A baseline blood glucose level is measured.
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WAY-200070 or vehicle is administered intraperitoneally (i.p.).

Immediately following, a glucose solution (2 g/kg) is administered i.p.

Blood glucose levels are measured at various time points (e.g., 15, 30, 60, 90, 120

minutes) post-injection.

The area under the curve (AUC) for glucose is calculated to determine glucose tolerance.

In Vitro Insulin Secretion Assay
Objective: To measure the effect of WAY-200070 on glucose-stimulated insulin secretion

from pancreatic islets.

Procedure:

Pancreatic islets are isolated from mice or humans.

Islets are pre-incubated in a low-glucose medium.

Islets are then incubated in media with varying concentrations of glucose (e.g., low,

medium, high) in the presence or absence of WAY-200070.

After incubation, the supernatant is collected.

Insulin concentration in the supernatant is measured using an enzyme-linked

immunosorbent assay (ELISA).

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [WAY-200070: A Technical Guide to a Selective ERβ
Agonist]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683082#what-is-way-200070-and-its-primary-
function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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